Cas no 7736-98-3 (2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-7,8-diol)

• Product Name: 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-7,8-diol
• CAS No: 7736-98-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2801764
• PubChem ID: 12884953
• Update Time: 2025-04-21

2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-7,8-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-7,8-diol
• DTXSID30512287
• DTXCID40463094
• 2,2-dimethylchroman-7,8-diol
• 7736-98-3

• Inchi： 1S/C11H14O3/c1-11(2)6-5-7-3-4-8(12)9(13)10(7)14-11/h3-4,12-13H,5-6H2,1-2H3
• InChI Key： DDLITKBWIXMADF-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2CCC1(C)C)O)O

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų